Cas no 1807217-83-9 (4-Chloro-2-methyl-5-nitrobenzoyl chloride)

• Product Name: 4-Chloro-2-methyl-5-nitrobenzoyl chloride
• CAS No: 1807217-83-9
• MF: C₈H₅Cl₂NO₃
• MW: 234.036200284958
• CID: 5007261
• Update Time: 2025-10-21

4-Chloro-2-methyl-5-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-5-nitrobenzoyl chloride

• Inchi： 1S/C8H5Cl2NO3/c1-4-2-6(9)7(11(13)14)3-5(4)8(10)12/h2-3H,1H3
• InChI Key： NZSUHNHGZYFGBH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C(=O)Cl)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9

Additional information on 4-Chloro-2-methyl-5-nitrobenzoyl chloride

Introduction to 4-Chloro-2-methyl-5-nitrobenzoyl chloride (CAS No. 1807217-83-9)

4-Chloro-2-methyl-5-nitrobenzoyl chloride (CAS No. 1807217-83-9) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro, methyl, and nitro substituent on a benzoyl chloride framework. The combination of these functional groups imparts specific chemical properties that make it valuable for various synthetic transformations and as an intermediate in the synthesis of more complex molecules.

The chemical structure of 4-Chloro-2-methyl-5-nitrobenzoyl chloride is represented by the formula C₉H₆ClNO₃. The presence of the chloro and nitro groups provides opportunities for selective reactions, while the benzoyl chloride moiety allows for facile nucleophilic acyl substitution reactions. These features make it an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

In recent years, significant research has been conducted on the use of 4-Chloro-2-methyl-5-nitrobenzoyl chloride in the development of novel drugs and materials. One notable application is in the synthesis of anti-inflammatory agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for the treatment of inflammatory diseases such as arthritis and colitis.

Beyond its pharmaceutical applications, 4-Chloro-2-methyl-5-nitrobenzoyl chloride has also found use in materials science. Researchers at the University of California, Berkeley, have explored its potential in the development of advanced polymers and coatings. The unique electronic properties conferred by the nitro group make it suitable for applications requiring high thermal stability and mechanical strength. These materials have potential applications in industries such as aerospace, automotive, and electronics.

The synthetic versatility of 4-Chloro-2-methyl-5-nitrobenzoyl chloride is further highlighted by its role as a key intermediate in the synthesis of various organic compounds. For instance, it can be used to prepare substituted benzoic acids, which are important building blocks in organic synthesis. A recent study published in Tetrahedron Letters demonstrated a novel synthetic route using this compound to produce a series of biologically active benzoic acid derivatives with potential anticancer properties.

In terms of safety and handling, it is important to note that 4-Chloro-2-methyl-5-nitrobenzoyl chloride, like many organic chlorides, can be reactive and should be handled with appropriate precautions. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and a lab coat when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to ensure stability and safety.

The environmental impact of 4-Chloro-2-methyl-5-nitrobenzoyl chloride is another important consideration. While it is not classified as a hazardous substance under current regulations, proper disposal methods should be followed to minimize any potential environmental impact. Green chemistry principles should be applied whenever possible to reduce waste and improve sustainability in its production and use.

In conclusion, 4-Chloro-2-methyl-5-nitrobenzoyl chloride (CAS No. 1807217-83-9) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an essential building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern chemistry.